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Compound of Interest

Compound Name: NPS ALX Compound 4a

Cat. No.: B1139190

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of NPS ALX Compound 4a in dimethyl sulfoxide (DMSO). Adherence to this

protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
NPS ALX Compound 4a is a potent and selective antagonist of the 5-hydroxytryptamine-6 (5-

HT6) receptor, with an IC50 of 7.2 nM and a Ki of 0.2 nM.[1] Due to its hydrophobic nature, it is

often necessary to prepare a concentrated stock solution in an organic solvent, such as DMSO,

before diluting it into aqueous buffers or cell culture media for experimental use. This protocol

outlines the necessary steps to ensure accurate and consistent preparation of this stock

solution.

Compound Data
A summary of the key quantitative data for NPS ALX Compound 4a dihydrochloride is

presented in the table below.
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Property Value Reference

Molecular Weight 504.47 g/mol [2][3]

Appearance Pale yellow solid [2]

Purity ≥99% [4]

Solubility in DMSO
Up to 100 mM (or ≤50.45

mg/mL)
[2][4]

Storage (Solid)

-20°C for long-term (3 years)

or +4°C for short-term (2

years)

[2][5]

Storage (DMSO Stock)

-20°C for up to 1 month; -80°C

for up to 6 months. Avoid

repeated freeze-thaw cycles. It

is recommended to use fresh

solutions.

[2][6]

Experimental Protocol: Stock Solution Preparation
This protocol provides a method for preparing a 50 mM stock solution of NPS ALX Compound
4a in DMSO.

3.1. Materials

NPS ALX Compound 4a dihydrochloride powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil to protect from light)

Calibrated micropipettes and sterile tips

Vortex mixer
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3.2. Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

Handle NPS ALX Compound 4a and DMSO in a well-ventilated area or a chemical fume

hood.

Consult the Material Safety Data Sheet (MSDS) for NPS ALX Compound 4a and DMSO

before starting any work.

3.3. Preparation of a 50 mM Stock Solution

The following steps detail the calculation and preparation of a 50 mM stock solution.

Calculation of Mass: To prepare a desired volume of a 50 mM stock solution, use the

following formula, derived from the relationship: Mass = Concentration x Volume x Molecular

Weight.

For example, to prepare 1 mL (0.001 L) of a 50 mM (0.050 mol/L) stock solution: Mass

(mg) = 50 mmol/L * 0.001 L * 504.47 g/mol * 1000 mg/g Mass (mg) = 25.22 mg

Weighing the Compound:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh out the calculated mass (e.g., 25.22 mg) of NPS ALX Compound 4a
powder directly into the tared tube.

Dissolving the Compound:

Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the compound

powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. A clear, pale-yellow solution should be observed. If necessary,

gentle warming (to no more than 37°C) or brief sonication can aid dissolution.
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Storage and Aliquoting:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile, light-protected tubes.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6]

3.4. Workflow for Dilution in Cell Culture

When preparing working solutions for cell-based assays, it is critical to minimize the final

DMSO concentration to avoid cytotoxicity. Most cell lines can tolerate DMSO concentrations up

to 0.5%, while a concentration of 0.1% is considered safe for nearly all cell types.[7]

Serial Dilutions: If a dose-response curve is required, perform serial dilutions of the

concentrated stock solution in 100% DMSO before diluting into the final culture medium.[8]

Final Dilution: Dilute the DMSO stock (or a serial dilution) directly into the pre-warmed cell

culture medium. Add the small volume of DMSO-dissolved compound to the larger volume of

aqueous medium while gently vortexing or mixing to ensure rapid dispersion and prevent

precipitation.[8][9]

Control Group: Always include a vehicle control in your experiments, which consists of cells

treated with the same final concentration of DMSO as the experimental groups.[6]

Visualization
4.1. Stock Solution Preparation Workflow

The following diagram illustrates the key steps in preparing the NPS ALX Compound 4a stock

solution.
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Caption: Workflow for preparing NPS ALX Compound 4a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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